Cas no 1672658-93-3 (Canagliflozin Impurity 10)

• Product Name: Canagliflozin Impurity 10
• CAS No: 1672658-93-3
• MF: C₂₄H₂₅FO₆S
• MW: 460.515109777451
• CID: 4557771
• PubChem ID: 89559545
• Update Time: 2024-11-01

Canagliflozin Impurity 10 Chemical and Physical Properties

Names and Identifiers

• Canagliflozin Impurity 10
• (3R,4S,5S,6R)-2-[3-[[5-(4-Fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• EX-A2758
• SCHEMBL14939240
• 1672658-93-3
• (3R,4S,5S,6R)-2-(3-((5-(4-Fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol? (Canagliflozin Impurity)
• CS-0164827

• Inchi： 1S/C24H25FO6S/c1-13-2-5-16(24(30)23(29)22(28)21(27)19(12-26)31-24)10-15(13)11-18-8-9-20(32-18)14-3-6-17(25)7-4-14/h2-10,19,21-23,26-30H,11-12H2,1H3/t19-,21-,22+,23-,24?/m1/s1
• InChI Key： MKOMVMKJXCXABB-KKEQRHKBSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 460.13558785 g/mol
• Monoisotopic Mass: 460.13558785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 139
• Molecular Weight: 460.5